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Compound of Interest

Compound Name: 9-Nitroanthracene

Cat. No.: B110200 Get Quote

This guide provides comprehensive information for researchers, scientists, and drug

development professionals on the safe handling and disposal of 9-Nitroanthracene waste.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 9-Nitroanthracene?

A1: 9-Nitroanthracene is a hazardous chemical that poses several risks. It is a skin and

respiratory tract irritant and is harmful if ingested.[1][2] It has been shown to be mutagenic to

Salmonella typhimurium.[1][2] As an aromatic nitro compound, it can be a strong oxidizing

agent and may react vigorously or even explosively with reducing agents, hydrides, sulfides,

nitrides, and strong bases like sodium hydroxide.[3] It may also be sensitive to prolonged

exposure to light.[3]

Q2: What personal protective equipment (PPE) is required when working with 9-
Nitroanthracene?

A2: When handling 9-Nitroanthracene, it is essential to wear appropriate personal protective

equipment. This includes chemical safety goggles or eyeshields, chemical-resistant gloves

(such as nitrile), and a lab coat.[4] If there is a risk of generating dust, a NIOSH-approved N95

dust mask or a respirator with an organic vapor/acid gas cartridge should be used.[3][5] All

handling of the solid material should be done in a well-ventilated area, preferably a chemical

fume hood.[6]
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Q3: How should I store 9-Nitroanthracene in the laboratory?

A3: 9-Nitroanthracene should be stored in a tightly closed container in a cool, dry, and well-

ventilated area, away from incompatible materials.[6] It should be protected from direct

sunlight.[3] Some sources recommend refrigeration.[3] It is incompatible with strong oxidizing

agents, acids, fluorine, reducing agents, and strong bases.[3]

Q4: What is the proper procedure for disposing of 9-Nitroanthracene waste?

A4: 9-Nitroanthracene waste is considered hazardous and must be disposed of according to

local, regional, and national regulations. The recommended disposal method is through a

licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[7] Do

not dispose of this chemical down the drain or in regular trash. All waste, including

contaminated consumables, should be collected in a designated, properly labeled hazardous

waste container.

Q5: How do I classify 9-Nitroanthracene waste for disposal?

A5: While a specific EPA hazardous waste code for pure 9-Nitroanthracene is not explicitly

listed, it would likely be classified as a hazardous waste based on its characteristics. As an

oxidizing agent and its potential for reactivity, it may exhibit the reactivity characteristic (EPA

waste code D003).[1][8] It is the responsibility of the waste generator to properly characterize

their waste. Consult with your institution's Environmental Health and Safety (EHS) department

to ensure accurate classification and compliant disposal.

Troubleshooting Guides
Scenario 1: Small Spill of 9-Nitroanthracene Powder

Immediate Action: Alert colleagues in the immediate area. Ensure the area is well-ventilated.

Do not attempt to clean up a spill without the proper PPE.

Containment: If it is safe to do so, prevent the further spread of the powder.

Cleanup:
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Gently dampen the spilled solid material with acetone to prevent it from becoming

airborne.[3]

Carefully transfer the dampened material into a suitable, labeled container for hazardous

waste.[3]

Use absorbent paper dampened with acetone to wipe the contaminated surface and pick

up any remaining material.[3]

Place the contaminated absorbent paper and any other contaminated materials (e.g.,

gloves) into a vapor-tight plastic bag for disposal as hazardous waste.[3][9]

Decontamination: Wash the spill area with a strong soap and water solution.[3]

Reporting: Report the spill to your laboratory supervisor and EHS department.

Scenario 2: Accidental Skin or Eye Contact

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes.[4] Remove any contaminated clothing. If skin irritation occurs, seek medical

attention.[4]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open.[4] Remove contact lenses if present and easy to do. Seek

immediate medical attention.[4]

Data Presentation
Table 1: Physical and Chemical Properties of 9-Nitroanthracene
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Property Value Reference

Chemical Formula C₁₄H₉NO₂ [1][10]

Molecular Weight 223.23 g/mol [2][11]

Appearance Yellow solid/powder [2][6]

Melting Point 141-146 °C (286-295 °F) [11][12]

Boiling Point 275 °C (527 °F) at 17 mmHg [2][11]

Solubility in Water
Less than 0.1 mg/mL at 18 °C

(64 °F)
[2][3]

CAS Number 602-60-8 [1][11]

Experimental Protocols
Protocol: Weighing and Preparing a Solution of 9-Nitroanthracene

This protocol outlines the steps for safely weighing 9-Nitroanthracene powder and preparing a

stock solution.

Materials:

9-Nitroanthracene solid

Appropriate solvent (e.g., acetone, toluene)

Analytical balance

Spatula

Weighing paper or boat

Volumetric flask with a stopper

Beaker

Pipettes
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Designated hazardous waste container

Procedure:

Preparation:

Ensure you are wearing the required PPE: lab coat, chemical safety goggles, and nitrile

gloves.

Perform all work in a certified chemical fume hood.

Place a plastic-backed absorbent liner on the work surface of the fume hood.

Have a designated hazardous waste container ready for all solid and liquid waste.

Weighing:

Tare the analytical balance with a piece of weighing paper or a weighing boat.

Carefully use a clean spatula to transfer the desired amount of 9-Nitroanthracene powder

onto the weighing paper. Avoid creating dust.

Record the exact weight.

Solution Preparation:

Carefully transfer the weighed 9-Nitroanthracene powder into the volumetric flask.

Use a small amount of the chosen solvent to rinse the weighing paper and spatula into the

flask to ensure a complete transfer.

Add the solvent to the flask, filling it to approximately half of the final volume.

Stopper the flask and gently swirl to dissolve the solid. Sonication may be used if

necessary.

Once dissolved, add the solvent to the calibration mark on the neck of the flask.

Stopper the flask and invert it several times to ensure the solution is homogeneous.
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Waste Disposal:

Dispose of the weighing paper, any contaminated paper towels, and gloves in the

designated solid hazardous waste container.

Any excess solvent or rinsing solutions should be disposed of in the designated liquid

hazardous waste container.

Do not mix this waste with other waste streams, especially those containing reducing

agents or strong bases.

Cleanup:

Wipe down the spatula and work area with a cloth dampened with a suitable solvent (e.g.,

acetone), followed by a soap and water solution.

Dispose of the cleaning materials in the solid hazardous waste container.

Wash your hands thoroughly after completing the procedure.

Mandatory Visualization
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Start: Experiment with
9-Nitroanthracene

Wear Appropriate PPE:
- Safety Goggles
- Nitrile Gloves

- Lab Coat
- Respirator (if needed)

Safe Handling:
- Use in Fume Hood

- Avoid Dust Generation
- Segregate from Incompatibles

Spill Occurs

Accident

Generate Waste:
- Contaminated Solids

- Excess Reagent
- Solutions

Spill Cleanup Protocol:
1. Dampen with Acetone

2. Collect in Waste Container
3. Decontaminate Area

Waste Collection:
- Designated, Labeled

  Hazardous Waste Container
- Do Not Mix with Incompatibles

Waste Disposal:
- Contact EHS

- Arrange for Pickup by
  Licensed Contractor

End of Process

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 9-Nitroanthracene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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